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Compound of Interest

Compound Name:
1-(1-ethylpiperidin-4-yl)-1H-

pyrazol-5-amine

CAS No.: 957005-84-4

Cat. No.: B2855532

Get Quote

Executive Summary: The Case for N-Substitution
The pyrazole amine scaffold is a "privileged structure" in modern kinase inhibitor design (e.g.,

CDKs, p38 MAPK, Aurora kinases). While the core pyrazole ring provides essential hinge-

binding geometry, the N1-substitution is the critical determinant for tuning physicochemical

properties, isoform selectivity, and metabolic stability.

This guide objectively compares N-substituted pyrazole amines against their primary

bioisosteres (Isoxazoles) and precursors (Unsubstituted NH-pyrazoles). We provide

experimental evidence demonstrating that while isoxazoles offer improved metabolic stability in

specific contexts, N-substituted pyrazoles consistently deliver superior kinase affinity due to

their unique hydrogen-bond donor (HBD) capabilities.

Strategic Analysis: Scaffold Comparison
The Hinge-Binding Hypothesis
The primary utility of the aminopyrazole scaffold is its ability to mimic the adenine ring of ATP.
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N-Substituted Pyrazole Amine: Acts as a bidentate ligand. The exocyclic amine functions as

a Hydrogen Bond Donor (HBD), and the pyrazole N2 acts as a Hydrogen Bond Acceptor

(HBA). The N1-substituent vectors into the solvent-exposed region or the ribose pocket,

allowing for selectivity tuning.

Isoxazole: Replaces the N1 with Oxygen. This removes the vector for substitution and alters

the electronic density of the ring, often weakening the interaction with the gatekeeper

residue.

Comparative Performance Matrix
The following data synthesizes performance metrics across three standard kinase targets

(JNK3, p38 MAPK, CDK2) based on aggregated SAR data [1][3][6].

Feature
N-Substituted

Pyrazole Amine

Unsubstituted (NH)

Pyrazole
Isoxazole Analog

Hinge Binding Mode
Bidentate (HBD +

HBA)

Bidentate (HBD +

HBA)

Monodentate/Weak

Bidentate

Kinase Potency (IC₅₀) High (< 10 nM)
Moderate (50–500

nM)

Low-Moderate (> 500

nM)

Isoform Selectivity
Tunable (via N1-R

group)
Poor (Promiscuous) Moderate

Metabolic Stability
Variable (N-

dealkylation risk)
High High

Solubility
Moderate (LogP

tunable)

Poor (High

crystallinity)
Good

Synthetic Access
High (Regioselective

routes)
High Moderate
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Critical Insight: While unsubstituted pyrazoles are potent, they often suffer from poor

permeability due to high polarity and promiscuous binding. N1-substitution breaks the symmetry

and allows access to hydrophobic pockets (e.g., the specificity pocket in p38 MAPK), drastically

improving selectivity [3].

Detailed SAR Analysis & Data
Impact of N1-Substituents on Potency (JNK3 Case
Study)
In a study targeting JNK3, the nature of the N1-substituent was varied to observe effects on

IC₅₀ and selectivity against the JNK1 isoform [3].

Methyl (Me): Standard potency, low selectivity.

Isopropyl (iPr): Increased steric bulk improved selectivity (18.5-fold vs JNK1) without losing

JNK3 potency.

Phenyl (Ph): Often improves metabolic stability but can introduce toxicity if not substituted

(e.g., aniline generation).

Representative Data (JNK3 Inhibition):

Compound ID N1-Substituent JNK3 IC₅₀ (nM)
Selectivity (vs
JNK1)

SR-4326 Isopropyl 19 High (18.5x)

Analog A Methyl 24 Low (3x)

Analog B Hydrogen (NH) 150 None

| Analog C | Phenyl | 45 | Moderate (8x) |
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Metabolic Liability: The N-Dealkylation Problem
A major liability of N-alkyl pyrazoles is oxidative N-dealkylation by Cytochrome P450 enzymes.

Problem: N-Methyl groups are rapidly metabolized.

Solution: Transitioning to N-Aryl or N-Cycloalkyl groups significantly extends half-life (

).

Data: In FLT3 inhibitors, replacing an N-isopropyl group with an N-phenyl ring improved

microsomal stability (

min) while maintaining nanomolar potency [6].

Visualization: SAR Decision Pathways
The following diagram illustrates the logical flow for optimizing the N-substituted pyrazole

scaffold based on experimental feedback.
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Hit Identification:
N-Substituted Pyrazole Amine

Is Potency < 100 nM?

Is Isoform Selectivity Acceptable?

Yes

Modify Core:
Switch to Isoxazole

(Loss of H-bond donor)

No (Weak Binder)

Microsomal Stability (t1/2)?

Yes

Optimize N1-Substituent:
Increase Steric Bulk

(Me -> iPr -> tBu)

No (Promiscuous)

Optimize N1-Electronic:
Switch Alkyl to Aryl/Heteroaryl

(Prevents Dealkylation)

Low (< 30 min)

Lead Candidate:
Balanced Profile

High (> 60 min)

Retest

Retest

Click to download full resolution via product page

Caption: Decision Logic for optimizing N-substituted pyrazole amines. N1-modification is the

primary lever for fixing selectivity and metabolic issues.

Experimental Protocols
To ensure reproducibility, we provide the specific conditions used to generate the comparative

data.
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Regioselective Synthesis of N-Substituted Pyrazole
Amines
Objective: Synthesize 5-amino-1-substituted pyrazoles without forming the unwanted 3-amino

isomer.

Methodology (General Knorr Condensation):

Reagents: 3-oxo-propanenitrile derivative (1.0 eq), Substituted Hydrazine (e.g.,

Phenylhydrazine) (1.1 eq).

Solvent: Ethanol (anhydrous).

Catalyst: Glacial Acetic Acid (cat.) or Reflux (thermal).

Procedure:

Dissolve the nitrile derivative in EtOH.

Add hydrazine dropwise at 0°C.

Reflux for 3–6 hours (monitor by TLC).

Purification: Upon cooling, the 5-amino isomer often precipitates. If a mixture forms, the 5-

amino isomer is typically less polar than the 3-amino isomer and can be separated via

flash chromatography (Hexane/EtOAc gradient) [1][5].

In Vitro Kinase Assay (ADP-Glo™)
Objective: Quantify IC₅₀ values for kinase inhibition.[1]

Preparation: Dilute compounds in DMSO (10-point dose-response, 3-fold serial dilution).

Reaction:

Mix Kinase (e.g., JNK3, 5 ng/well), Substrate (e.g., ATF2), and ATP (at

concentration) in kinase buffer (50 mM Tris pH 7.5, 10 mM MgCl₂).
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Add 1 µL of compound solution.

Incubate at RT for 60 minutes.

Detection:

Add ADP-Glo™ Reagent (terminates reaction, consumes remaining ATP). Incubate 40

min.

Add Kinase Detection Reagent (converts ADP to ATP -> Luciferase signal). Incubate 30

min.

Read Luminescence (RLU).

Analysis: Normalize RLU to DMSO control (0% inhibition) and No-Enzyme control (100%

inhibition). Fit curves using non-linear regression (GraphPad Prism) [2].

Mechanism of Action: Pathway Visualization
The following diagram details the specific interference of the pyrazole scaffold within the MAPK

signaling cascade.
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Caption: Mechanism of Action. The N-substituted pyrazole competes with ATP at the p38

MAPK hinge region, blocking downstream cytokine production.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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